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Compound of Interest

Compound Name: 3-Aminopropan-1-ol hydrochloride

CAS No.: 14302-46-6

Cat. No.: B079342 Get Quote

3-Aminopropan-1-ol hydrochloride is classified as a hazardous chemical, and a thorough

understanding of its potential dangers is the first step in mitigating risk.[1][2][3][4] The primary

hazards associated with this compound are its corrosivity and acute toxicity if ingested.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[2]

[3][4][5]

Skin Corrosion Sub-category 1B

H314: Causes severe skin

burns and eye damage.[2][3]

[4][5]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[2][5]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[1]

The causality behind these classifications lies in the chemical's properties. As a primary amine

and an alcohol, it can react exothermically with acids and has a corrosive nature that can

cause significant damage to living tissue upon contact.[2] Ingestion can lead to severe swelling
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and damage to the delicate tissues of the mouth, throat, and esophagus, with a risk of

perforation.[1]

Exposure Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
To prevent exposure, a combination of engineering controls and personal protective equipment

is essential. The principle here is to create multiple barriers between the researcher and the

chemical.

Engineering Controls:

Chemical Fume Hood: All work with 3-Aminopropan-1-ol hydrochloride should be

conducted in a properly functioning chemical fume hood to minimize the inhalation of any

vapors or mists.[1][5]

Ventilation: Ensure adequate ventilation in the laboratory, especially in storage areas.[1][2]

Eyewash Stations and Safety Showers: These must be readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE):

The selection of PPE should be based on a thorough risk assessment. The following are

mandatory when handling 3-Aminopropan-1-ol hydrochloride:

Eye and Face Protection: Tightly fitting safety goggles or a face shield (minimum 8-inch) are

required to protect against splashes.[1][2][4][5]

Skin Protection:

Gloves: Handle with appropriate chemical-resistant gloves that have been inspected for

integrity before use. Use proper glove removal technique to avoid skin contact.[4][5]

Protective Clothing: A lab coat or a chemical-resistant suit should be worn to protect the

skin.[1][2][4]
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Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

for ammonia and organic ammonia derivatives should be used.[1]

Preparation Donning Sequence

Inspect PPE for damage

Wash and dry hands Don lab coatStart Don respirator (if required) Don safety goggles/face shield Don gloves over cuffs Enter_LabReady

Click to download full resolution via product page

Figure 1: Personal Protective Equipment Donning Workflow

Handling and Storage: Maintaining Chemical
Integrity and Safety
Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][4]

Do not breathe mist, vapors, or spray.[1][3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2][3]

Use only in a well-ventilated area, preferably a chemical fume hood.[1][2]

When not in use, keep containers tightly closed.[1][3][4]

Storage Conditions:

Proper storage is crucial to prevent degradation and hazardous reactions.
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Store in a dry, cool, and well-ventilated place.[1][2][3][4]

Keep the container tightly closed.[1][3][4]

Store in a designated corrosives area.[1]

The compound is air-sensitive and hygroscopic; consider storing under an inert atmosphere.

[1][4]

Incompatible Materials: Keep away from acids and strong oxidizing agents.[1]

Emergency Procedures: A Rapid and Informed
Response
In the event of an emergency, a swift and correct response can significantly mitigate harm.

First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration (do not use mouth-to-mouth if the

substance was ingested or inhaled). Seek

immediate medical attention.[1][2][3][4][5]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[1][2][4][5]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, including under the

eyelids. Remove contact lenses if present and

easy to do so. Continue rinsing. Seek immediate

medical attention.[1][2][3][4][5]

Ingestion

Do NOT induce vomiting.[1][2][3][4][5] Rinse the

mouth with water.[1][2][3][4][5] Never give

anything by mouth to an unconscious person.[1]

[4][5] Seek immediate medical attention.[1][2][3]

[4][5]

Accidental Release Measures:

In the event of a spill, follow these steps:

Evacuate: Evacuate all non-essential personnel from the area.[1][4][5]

Ventilate: Ensure adequate ventilation of the spill area.[1][3][4][5]

Contain: Prevent the spill from spreading and entering drains.[4][5]

Absorb: Use an inert absorbent material (such as dry sand or earth) to soak up the spill.[1][4]

[5]
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Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[1][3][4][5]

Decontaminate: Clean the spill area thoroughly.
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Spill_Detected

Evacuate non-essential personnel

Don appropriate PPE

Ensure adequate ventilation

Contain the spill

Absorb with inert material

Collect waste in a sealed container

Decontaminate the area

Dispose of waste as hazardous

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b079342?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hazard Identification and Risk Assessment: A Proactive
Stance]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079342#safety-and-handling-of-3-aminopropan-1-ol-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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